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Compound of Interest

Compound Name: SKF-82958 hydrobromide

Cat. No.: B1668789

Technical Support Center: SKF-82958
Hydrobromide

This technical support center provides researchers, scientists, and drug development
professionals with essential information for validating the purity and activity of SKF-82958
hydrobromide.

Frequently Asked Questions (FAQSs)

Q1: What is SKF-82958 hydrobromide and what is its primary mechanism of action?

SKF-82958 hydrobromide is a potent and selective full agonist for the dopamine D1 receptor.
[1][2][3] Its primary mechanism of action is to bind to and activate D1 receptors, leading to the
stimulation of adenylyl cyclase and a subsequent increase in intracellular cyclic AMP (CAMP)
levels.[1][2][4] It displays significantly higher affinity for D1 receptors over D2 receptors.[1][2][4]

Q2: What is the expected purity of SKF-82958 hydrobromide from commercial suppliers?

Commercial batches of SKF-82958 hydrobromide typically have a purity of 295%.[4]
However, purities of 298% and even up to 99.53% have also been reported.[1][5] It is crucial to
verify the purity of each batch upon receipt.

Q3: How should SKF-82958 hydrobromide be stored?
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For long-term storage, SKF-82958 hydrobromide powder should be stored at 4°C, sealed,
and protected from moisture.[1][6] Some suppliers recommend storing the lyophilized form at
-20°C and desiccated, which can be stable for up to 36 months.[7] Stock solutions should be
stored at -20°C or -80°C.[1][7] To avoid repeated freeze-thaw cycles, it is recommended to
aliquot the stock solution.[7]

Q4: What are the recommended solvents for dissolving SKF-82958 hydrobromide?

SKF-82958 hydrobromide is soluble in DMSO (= 100 mg/mL) and water (with gentle
warming).[1][4] For in vivo studies, specific formulations using vehicles like a combination of
DMSO, PEG300, Tween-80, and saline have been described.[1]

Q5: What are the key parameters to confirm the activity of SKF-82958 hydrobromide?

The biological activity of SKF-82958 hydrobromide can be confirmed by its binding affinity to
the dopamine D1 receptor and its functional agonistic effect. Key parameters include its binding
affinity (Ko.s) of approximately 4 nM for the D1 receptor and its potency (ECso) in stimulating
adenylyl cyclase, which is around 491 nM in rat striatal membranes.[1][2][4]
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Issue

Possible Cause

Recommended Solution

Inconsistent or no biological

effect observed

Compound degradation:

Improper storage or handling.

Ensure the compound has
been stored correctly,
protected from light and
moisture. Prepare fresh stock

solutions.

Low purity: The actual purity of
the compound is lower than

specified.

Verify the purity of your batch
using HPLC analysis (see

protocol below).

Incorrect
dosage/concentration: The
concentration used is outside

the effective range.

Perform a dose-response

experiment to determine the

optimal concentration for your

specific assay.

Cell line/tissue preparation
issues: The cells or tissues
used are not responsive to D1

receptor agonism.

Use a validated cell line

expressing the D1 receptor or

fresh, properly prepared tissue.

Confirm receptor expression

levels.

Precipitation of the compound

in solution

Low solubility in the chosen
solvent/buffer: The
concentration exceeds the

solubility limit.

Gently warm the solution as
SKF-82958 hydrobromide's
solubility in water can be
improved with warming.[4] For
aqueous buffers, consider
preparing a concentrated stock
in DMSO and then diluting it

into the final buffer.

pH of the buffer: The pH of the
solution may affect the

solubility of the compound.

Check and adjust the pH of

your experimental buffer.

Variability between

experimental replicates

Inaccurate pipetting: Errors in
preparing serial dilutions or
adding the compound to

assays.

Calibrate your pipettes
regularly. Use precise pipetting

techniques.
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] ) Ensure the compound is
Incomplete dissolution: The )
] completely dissolved by
compound is not fully ) ] T
] ) ] vortexing or brief sonication
dissolved in the stock solution. ] o
before making further dilutions.

Data Presentation

Table 1: Purity and Physicochemical Properties of SKF-82958 Hydrobromide

Parameter Value Reference
Typical Purity >95% t0 99.53% [11[4115]
Molecular Formula C19H21BrCINO:2 [1][6]
Molecular Weight 410.73 g/mol [1][6]
Appearance White to off-white solid [1]
Solubility (DMSO) > 100 mg/mL [1]
Solubility (Water) Soluble with gentle warming [4]

CAS Number 74115-01-8 [1][6]

Table 2: In Vitro Activity of SKF-82958 Hydrobromide

Assay
Parameter Receptor Value . Reference
Condition
Binding Affinity ] Radioligand
Dopamine D1 4 nM o [1112114]
(Ko.s) binding assay
Binding Affinity ] Radioligand
Dopamine D2 73 nM o [1112114]
(Ko.s) binding assay

Adenylyl cyclase

Functional ) activation in rat
Dopamine D1 491 nM ) [1]12][4]
Potency (ECso) striatal
membranes
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Experimental Protocols

Protocol 1: Purity Validation by High-Performance
Liquid Chromatography (HPLC)

This protocol provides a general method for determining the purity of SKF-82958
hydrobromide. The exact conditions may need to be optimized for your specific HPLC system
and column.

1. Materials:

o SKF-82958 hydrobromide sample

o HPLC-grade acetonitrile

e HPLC-grade water

 Trifluoroacetic acid (TFA) or formic acid
e C18 reverse-phase HPLC column

2. Sample Preparation:

o Accurately weigh and dissolve a small amount of SKF-82958 hydrobromide in the mobile
phase to a final concentration of approximately 1 mg/mL.

« Filter the sample solution through a 0.22 um syringe filter before injection.
3. HPLC Conditions (Example):

e Column: C18, 4.6 x 150 mm, 5 um patrticle size

» Mobile Phase A: 0.1% TFA in water

» Mobile Phase B: 0.1% TFA in acetonitrile

e Gradient: Start with 10% B, ramp to 90% B over 20 minutes, hold for 5 minutes, then return
to initial conditions.
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Flow Rate: 1.0 mL/min

Detection Wavelength: 280 nm

Injection Volume: 10 pL

. Data Analysis:

Integrate the peak areas of all detected peaks.

Calculate the purity by dividing the peak area of SKF-82958 by the total peak area of all
peaks and multiplying by 100.

Protocol 2: Activity Validation by cAMP Assay

This protocol describes a method to validate the D1 receptor agonist activity of SKF-82958

hydrobromide by measuring CAMP accumulation in a cell-based assay.

. Materials:

HEK?293 cells stably expressing the human dopamine D1 receptor.
Cell culture medium (e.g., DMEM with 10% FBS).

SKF-82958 hydrobromide.

Forskolin (positive control for adenylyl cyclase activation).

IBMX (phosphodiesterase inhibitor).

cAMP assay kit (e.g., HTRF, ELISA, or AlphaScreen).

. Cell Culture and Seeding:

Culture the D1-expressing HEK293 cells according to standard protocols.

Seed the cells into a 96-well plate at an appropriate density and allow them to attach
overnight.
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3. Assay Procedure:
e Prepare a serial dilution of SKF-82958 hydrobromide in assay buffer containing IBMX.

e Remove the culture medium from the cells and replace it with the assay buffer containing
different concentrations of SKF-82958 hydrobromide. Include a vehicle control and a
positive control (e.g., a known D1 agonist or forskolin).

 Incubate the plate at 37°C for 15-30 minutes.

o Lyse the cells and measure the intracellular cAMP levels according to the instructions of your
chosen cAMP assay Kit.

4. Data Analysis:

e Plot the cAMP concentration against the logarithm of the SKF-82958 hydrobromide
concentration.

 Fit the data to a sigmoidal dose-response curve to determine the ECso value.

Mandatory Visualizations

Dopamine D1 Receptor Signaling Pathway

;

Click to download full resolution via product page

Caption: Dopamine D1 Receptor Signaling Pathway activated by SKF-82958.
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Experimental Workflow for Purity and Activity Validation

Receive SKF-82958

Activity Validatign

Seed D1-expressing cells

urity Validation

Prepare SKF-82958 dilutions Dissolve SKF-82958

Treat cells Filter Sample

Measure cAMP levels Inject into HPLC

Determine EC50 Analyze Chromatogram

Validated Compound

Click to download full resolution via product page

Caption: Workflow for validating SKF-82958 hydrobromide purity and activity.
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Troubleshooting Logic for Inconsistent Results

Inconsistent/No Effect

Verify Purity via HPLC?
Check Storage Conditions?
No

Perform Dose-Response?
Validate Cell Line? Suboptimal Concentration Use Fresh Aliquot

Purity < 95%

Improper Storage Contact Supplier / Purify

Non-responsive Cells Optimize Concentration

Use Validated Cells

Click to download full resolution via product page

Caption: Troubleshooting decision tree for inconsistent experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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